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Compound of Interest

Compound Name: 3-Fluoro-4-isopropoxyaniline

Cat. No.: B1387104 Get Quote

Introduction: The Strategic Value of 3-Fluoro-4-
isopropoxyaniline in Drug Design
In the landscape of modern medicinal chemistry, the strategic functionalization of aromatic

scaffolds is a cornerstone of rational drug design. The compound 3-Fluoro-4-
isopropoxyaniline emerges as a particularly valuable building block, offering a unique

combination of substituents that address several critical aspects of drug development, including

metabolic stability, target engagement, and pharmacokinetic (PK) properties.

The strategic placement of a fluorine atom and an isopropoxy group on the aniline core is not

coincidental; it is a deliberate design choice rooted in established medicinal chemistry

principles.

The Role of Fluorine: The fluorine atom, with its small size and high electronegativity, serves

multiple functions.[1] It can act as a bioisostere for a hydrogen atom, yet its strong electron-

withdrawing nature can significantly modulate the pKa of the adjacent aniline nitrogen,

influencing its binding interactions and solubility.[2] Crucially, the carbon-fluorine bond is

exceptionally strong, making it a powerful tool to block metabolic oxidation at that position, a

common strategy to enhance a drug's half-life.[2][3]

The Influence of the Isopropoxy Group: The 4-isopropoxy group provides a moderately

electron-donating, lipophilic substituent. This group can enhance interactions with

hydrophobic pockets in target proteins and improve membrane permeability. The branched
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nature of the isopropyl group can also provide steric hindrance that shields the ether linkage

or adjacent positions from metabolic enzymes.

This guide provides an in-depth look at the practical applications of 3-Fluoro-4-
isopropoxyaniline, complete with detailed protocols for its use in key synthetic

transformations and a case study illustrating its role in the synthesis of a marketed kinase

inhibitor.

Physicochemical Properties
A clear understanding of the physical and chemical properties of 3-Fluoro-4-
isopropoxyaniline is essential for its effective use in synthesis.

Property Value Source

Molecular Formula C₉H₁₂FNO [4]

Molecular Weight 169.2 g/mol [4]

Appearance
Off-white to brown crystalline

powder
[5]

Melting Point 121-123 °C [5]

Boiling Point 364.9±42.0 °C at 760 mmHg [5]

Density ~1.2±0.1 g/cm³ [5]

Core Synthetic Applications & Protocols
3-Fluoro-4-isopropoxyaniline is a versatile intermediate. Its primary amino group serves as a

potent nucleophile and a handle for a wide array of transformations, including amide bond

formation, sulfonamide synthesis, and transition metal-catalyzed cross-coupling reactions.

Diagram: Key Reaction Pathways
Below is a diagram illustrating the primary synthetic transformations involving 3-Fluoro-4-
isopropoxyaniline.
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3-Fluoro-4-isopropoxyaniline

Amide/Urea Derivatives

RCOCl or R-NCO

Sulfonamide Derivatives

RSO₂Cl, Base

N-Arylated Products
(Buchwald-Hartwig)

Ar-X, Pd Catalyst,
Ligand, Base

Biaryl Structures
(Suzuki Coupling - via Halogenation)

1. Halogenation (e.g., NIS)
2. Ar-B(OH)₂, Pd Catalyst, Base

Reaction Setup Reaction & Workup

1. Add Pd₂(dba)₃, Ligand, NaOtBu,
3-Fluoro-4-isopropoxyaniline,

and Aryl Halide to flask

2. Evacuate & backfill
with Argon (3x)

3. Add anhydrous solvent
(e.g., Toluene)

4. Heat reaction
(80-110 °C) 5. Monitor by LC-MS 6. Cool, quench with water,

extract with organic solvent
7. Dry, concentrate,

and purify by chromatography

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1387104#using-3-fluoro-4-isopropoxyaniline-in-
medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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